Cas no 1461715-63-8 (4-(3-methoxypropoxy)-3-nitrobenzonitrile)

• Product Name: 4-(3-methoxypropoxy)-3-nitrobenzonitrile
• CAS No: 1461715-63-8
• MF: C₁₁H₁₂N₂O₄
• MW: 236.223982810974
• CID: 5180359
• PubChem ID: 75480624
• Update Time: 2025-11-01

4-(3-methoxypropoxy)-3-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(3-methoxypropoxy)-3-nitrobenzonitrile
• Benzonitrile, 4-(3-methoxypropoxy)-3-nitro-

• Inchi： 1S/C11H12N2O4/c1-16-5-2-6-17-11-4-3-9(8-12)7-10(11)13(14)15/h3-4,7H,2,5-6H2,1H3
• InChI Key： AOGNPWPWQDFFCR-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(OCCCOC)C([N+]([O-])=O)=C1

Additional information on 4-(3-methoxypropoxy)-3-nitrobenzonitrile

Introduction to 4-(3-methoxypropoxy)-3-nitrobenzonitrile (CAS No. 1461715-63-8)

4-(3-methoxypropoxy)-3-nitrobenzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1461715-63-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of a nitro group and an alkoxy substituent, which contribute to its unique chemical properties and reactivity. The molecular structure of this compound encompasses a benzonitrile core, which is functionalized with a 3-nitro substituent at the third position and an ethyl glycol ether (3-methoxypropoxy) group at the fourth position, imparting distinct electronic and steric characteristics.

The synthesis of 4-(3-methoxypropoxy)-3-nitrobenzonitrile involves a multi-step process that typically begins with the nitration of benzonitrile derivatives, followed by selective alkylation or etherification to introduce the methoxypropoxy moiety. The precise control of reaction conditions, including temperature, solvent selection, and catalyst use, is crucial to achieving high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or nucleophilic substitution techniques, have been employed to optimize the synthesis pathway and enhance the efficiency of producing this compound.

In recent years, 4-(3-methoxypropoxy)-3-nitrobenzonitrile has been explored for its potential applications in medicinal chemistry. The nitro group in its structure serves as a versatile handle for further functionalization, enabling the development of novel pharmacophores. Researchers have investigated its utility as an intermediate in the synthesis of bioactive molecules, including kinase inhibitors and antimicrobial agents. The alkoxypropyl chain introduces lipophilicity and solubility modulation, which are critical factors in drug design for improving pharmacokinetic profiles.

One of the most compelling aspects of 4-(3-methoxypropoxy)-3-nitrobenzonitrile is its role in the development of targeted therapies. Studies have demonstrated its efficacy in modulating enzyme activity and receptor binding interactions. For instance, derivatives of this compound have shown promise in inhibiting specific kinases involved in cancer progression. The nitro group can be reduced to an amine, providing access to further derivatization opportunities that can enhance binding affinity and selectivity. This flexibility makes it a valuable scaffold for medicinal chemists seeking to design next-generation therapeutics.

The agrochemical sector has also recognized the potential of 4-(3-methoxypropoxy)-3-nitrobenzonitrile as a precursor for developing novel pesticides and herbicides. Its structural features contribute to its ability to interact with biological targets in plants and pests, offering a basis for creating compounds with improved efficacy and environmental safety. Recent research has focused on optimizing synthetic routes to produce this compound on an industrial scale while minimizing waste and environmental impact.

From a chemical biology perspective, 4-(3-methoxypropoxy)-3-nitrobenzonitrile serves as a useful tool for studying enzyme mechanisms and metabolic pathways. Its reactivity allows researchers to probe biological systems through site-specific labeling or probes designed to interact with particular enzymes or proteins. This has led to insights into various biochemical processes and has facilitated the discovery of new drug targets.

The analytical characterization of 4-(3-methoxypropoxy)-3-nitrobenzonitrile is another area where advancements have been made. Modern spectroscopic techniques, such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy, provide detailed structural information essential for confirming purity and identifying impurities. High-performance liquid chromatography (HPLC) is commonly employed for purification and quantitative analysis. These analytical methods ensure that researchers working with this compound have reliable data for their studies.

The future directions for research involving 4-(3-methoxypropoxy)-3-nitrobenzonitrile are promising and multifaceted. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure and exploring its applications. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into practical applications, particularly in drug discovery and agricultural science.

In conclusion, 4-(3-methoxypropoxy)-3-nitrobenzonitrile (CAS No. 1461715-63-8) is a versatile organic compound with significant potential in pharmaceuticals, agrochemicals, and chemical biology research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its reactivity allows for diverse functionalization strategies. As research continues to evolve, this compound will undoubtedly play an increasingly important role in advancing scientific understanding and developing innovative solutions across multiple disciplines.